Cas no 4317-79-7 (N-tetradecylpropane-1,3-diamine)

N-tetradecylpropane-1,3-diamine Properties

Names and Identifiers

• N-tetradecylpropane-1,3-diamine
• N-tetradecyl propane diamine
• N'-tetradecylpropane-1,3-diamine
• DTXSID10195759
• (3-aminopropyl)(tetradecyl)amine
• N~1~-tetradecyl-1,3-propanediamine
• M-MYRISTYLTRIMETHYLENEDIAMINE
• EINECS 224-343-2
• UNII-0623J1FR67
• N-TETRADECYLPROPYLENEDIAMINE
• 4317-79-7
• Q27236159
• 1,3-PROPANEDIAMINE, N1-TETRADECYL-
• 0623J1FR67
• n-tetradecyl-1,3-diaminopropane
• CHEMBL3759937
• J205.703D
• A826199
• NS00022189
• 1,3-Propanediamine, N-tetradecyl-
• (3-AMINOPROPYL)TETRADECYLAMINE
• SCHEMBL964709
• N-TETRADECYLTRIMETHYLENEDIAMINE
• 3-(TETRADECYLAMINO)-1-PROPANAMINE
• AKOS015894468
• FT-0659676
• n-tetradecyl-1,3-propanediamine
• +Expand

• InChIKey： SSSZZOVUXFLWCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18/h19H,2-18H2,1H3
• SMILES： C(NCCCN)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 270.303499g/mol
• Surface Charge: 0
• XLogP3: 5.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 270.303499g/mol
• Monoisotopic Mass: 270.303499g/mol
• Topological Polar Surface Area: 38Ų
• Heavy Atom Count: 19
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 5.71710
• PSA: 38.05
• Refractive Index: 1.459
• Boiling Point: 356°Cat760mmHg
• Flash Point: 198.8°C
• Density: 0.84